Cas no 1804517-14-3 (2,3-Dibromo-4,5-difluorobenzaldehyde)

• Product Name: 2,3-Dibromo-4,5-difluorobenzaldehyde
• CAS No: 1804517-14-3
• MF: C₇H₂Br₂F₂O
• MW: 299.89498758316
• CID: 4977942
• Update Time: 2025-06-27

2,3-Dibromo-4,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4,5-difluorobenzaldehyde

• Inchi： 1S/C7H2Br2F2O/c8-5-3(2-12)1-4(10)7(11)6(5)9/h1-2H
• InChI Key： KUPVTYWCXBNXCX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1C=O)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 2,3-Dibromo-4,5-difluorobenzaldehyde

Professional Introduction to 2,3-Dibromo-4,5-difluorobenzaldehyde (CAS No. 1804517-14-3)

2,3-Dibromo-4,5-difluorobenzaldehyde, with the CAS number 1804517-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic aldehydes, characterized by its unique structure featuring bromine and fluorine substituents on a benzaldehyde backbone. The strategic placement of these halogen atoms imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The< strong>2,3-Dibromo-4,5-difluorobenzaldehyde molecule exhibits a high degree of functional diversity, which is primarily attributed to the presence of bromine and fluorine atoms. These elements not only influence the reactivity of the aldehyde group but also modulate the overall interaction of the compound with biological targets. In recent years, there has been a growing interest in halogenated aromatic compounds due to their potential applications in drug discovery and development. The< strong>CAS no 1804517-14-3 identifier ensures precise identification and regulatory compliance, facilitating its use in both research and industrial settings.

In the realm of pharmaceutical research, 2,3-Dibromo-4,5-difluorobenzaldehyde has been explored as a key building block for designing novel therapeutic agents. Its halogenated structure allows for selective functionalization, enabling chemists to tailor molecular properties for specific biological activities. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The< strong>bromine atoms can serve as handles for further derivatization via cross-coupling reactions, while the< strong>fluorine substituents enhance metabolic stability and binding affinity.

The< strong>difluorobenzaldehyde moiety is particularly noteworthy for its role in enhancing the pharmacokinetic profiles of drug candidates. Fluorine atoms are known to improve lipophilicity and reduce susceptibility to enzymatic degradation, thereby extending the half-life of administered drugs. This feature has made halogenated aldehydes like< strong>2,3-Dibromo-4,5-difluorobenzaldehyde attractive for medicinal chemists seeking to develop next-generation therapeutics. Recent advancements in computational chemistry have further refined the understanding of how these substituents influence molecular interactions, paving the way for more efficient drug design strategies.

Beyond pharmaceutical applications, 2,3-Dibromo-4,5-difluorobenzaldehyde finds utility in materials science, particularly in the development of organic electronic materials. Its electron-withdrawing nature and halogen-rich structure make it a promising candidate for use in conductive polymers and light-emitting diodes (LEDs). Researchers have leveraged its reactivity to create novel materials with enhanced charge transport properties, which are critical for next-generation display technologies and energy storage devices. The< strong>CAS no 1804517-14-3 classification ensures that this compound is handled with appropriate safety measures while maintaining its integrity for experimental purposes.

The synthesis of< strong>2,3-Dibromo-4,5-difluorobenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions followed by formylation to introduce the aldehyde group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are particularly significant as they lower barriers to entry for researchers exploring novel applications of this versatile compound.

In conclusion,< strong>2,3-Dibromo-4,5-difluorobenzaldehyde (CAS No. 1804517-14-3) represents a cornerstone in modern chemical research with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery, materials science, and advanced functional materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of science and technology.